Cas no 23030-43-5 (1,4-Benzenediol,2-iodo-)
1,4-Benzenediol,2-iodo- structure
Product Name:1,4-Benzenediol,2-iodo-
1,4-Benzenediol,2-iodo- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediol,2-iodo-
- 2-iodobenzene-1,4-diol
- 1,4-Benzenediol,2-iodo
- 2,5-dihydroxy-1-iodobenzene
- 2,5-dihydroxyiodobenzene
- 2-iodo-hydroquinone
- 2-Iodoquinol
- 2-Jod-1.4-dihydroxy-benzol
- 2-Jod-hydrochinon
- Hydroquinone,iodo
- SCHEMBL65710
- DTXSID60177585
- Hydroquinone, iodo-
- 2-iodobenzene-1, 4-diol
- BRN 1934826
- 1,4-dihydroxy-2-iodobenzene
- 2-Iodohydroquinone
- 23030-43-5
- 3-06-00-04440 (Beilstein Handbook Reference)
- iodobenzene-1,4-diol
- 1,4-Benzenediol, 2-iodo-
-
- Inchi: 1S/C6H5IO2/c7-5-3-4(8)1-2-6(5)9/h1-3,8-9H
- InChI Key: HPLUXOMGUZEHFT-UHFFFAOYSA-N
- SMILES: IC1C=C(C=CC=1O)O
Computed Properties
- Exact Mass: 235.93300
- Monoisotopic Mass: 235.93343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 1.70240
1,4-Benzenediol,2-iodo- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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